2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid

• IUPAC Name: 2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C23H21N3O4/c27-22(28)21-19(25-26-11-5-10-20(21)26)12-24-23(29)30-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18H,5,10-13H2,(H,24,29)(H,27,28)
• InChI Key: KEWBBYPJHMMVMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=NN2C1)CNC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol
• CAS No.: 2375268-26-9

Description

Synthesis Analysis

The synthesis of similar compounds has been reported to involve C-H Activation methodology developed by Jin-Quan Yu and coworkers. The Pd-mediated C-C bond formation can be made in tandem with 2-Methylpyridine.

Physical and Chemical Properties Analysis

The compound is a solid. It should be stored under inert gas and should avoid moisture and heat. The density of a similar compound is reported to be 1.308±0.06 g/cm3 (Temp: 20 °C; Press: 760 Torr) (Predicted).

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques

  A study by Le and Goodnow (2004) presents a method for synthesizing a related compound, 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid, using 3‐bromopyruvic acid and N‐Fmoc‐thiourea obtained from potassium thiocyanate, which is relevant to the synthesis of the specified compound (Le & Goodnow, 2004).

• Structural and Mechanistic Insights

  Yıldırım et al. (2005) conducted experimental and quantum-chemical calculations on derivatives of 1H-pyrazole-3-carboxamide and -3-carboxylate, providing insights into the reaction mechanisms and structural properties of related pyrazole compounds (Yıldırım et al., 2005).

Chemical Properties and Applications

• Chemical Reactivity and Utility

  The work of Gioeli and Chattopadhyaya (1982) illustrates the use of the fluoren-9-ylmethoxycarbonyl (Fmoc) group, which is a key component of the specified compound, in protecting hydroxy-groups in various chemical syntheses (Gioeli & Chattopadhyaya, 1982).

• Synthesis of Heterocyclic Compounds

  A study by Yoneyama et al. (2022) on the synthesis of 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazoles provides insight into the formation and applications of compounds structurally similar to the specified chemical (Yoneyama et al., 2022).

Crystallography and Molecular Design

• Crystal Structure Analysis

  Research by Radi et al. (2015) on pyrazole-dicarboxylate acid derivatives, including their crystal structures and coordination properties, is relevant for understanding the crystallography of similar pyrazole-based compounds (Radi et al., 2015).

• Computational Studies

  Shen et al. (2012) performed computational studies on pyrazole derivatives, which can inform the theoretical understanding of the specified compound's behavior (Shen et al., 2012).